2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C13H12Cl2N2O2/c1-8-6-10(19-17-8)4-5-16-13(18)11-7-9(14)2-3-12(11)15/h2-3,6-7H,4-5H2,1H3,(H,16,18)
• InChI Key: NCUWJVRNUDAJEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H12Cl2N2O2
• Molecular Weight: 299.15 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, such as 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide, can be achieved through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide is based on the benzamide scaffold with additional functional groups. The benzamide core is substituted at the 2 and 5 positions with chlorine atoms, and at the nitrogen with a 2-(3-methylisoxazol-5-yl)ethyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide include the condensation of benzoic acids and amines. This reaction is facilitated by a Lewis acidic ionic liquid immobilized on diatomite earth under ultrasonic irradiation.

Scientific Research Applications

Chemical Synthesis and Derivatization Studies on related compounds, such as the synthesis of various benzamide derivatives, highlight the chemical versatility and potential for generating novel molecules with significant biological activity. For example, research on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrates innovative pathways for creating compounds with remarkable antiavian influenza virus activity (Hebishy et al., 2020). This study underscores the importance of benzamide derivatives in the development of antiviral agents, suggesting a potential area of research for 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide in antiviral drug discovery.

Biological Activity and Pharmacological Potential The exploration of benzamide derivatives for their biological activities is a significant area of research. For instance, the design, synthesis, and anticancer evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides illustrate the potential of benzamide derivatives as anticancer agents (Ravinaik et al., 2021). Such findings suggest that 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide could be investigated for its anticancer properties, given the structural similarities and the importance of the benzamide moiety in medicinal chemistry.

Antimicrobial and Antifilarial Agents The development of benzamide derivatives as antimicrobial and antifilarial agents represents another promising research direction. The synthesis and biological activity of certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives have shown potential as antineoplastic and antifilarial agents (Ram et al., 1992). This highlights the potential for researching 2,5-dichloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide in the context of developing new antimicrobial or antiparasitic treatments.